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Compound of Interest

Compound Name: 6-Methoxy-2-naphthaldehyde

Cat. No.: B117158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties, synthesis,

and reactivity of 6-Methoxy-2-naphthaldehyde. It is intended to be a valuable resource for

researchers and professionals involved in organic synthesis, medicinal chemistry, and drug

development.

Core Chemical Properties
6-Methoxy-2-naphthaldehyde is an aromatic aldehyde with a naphthalene backbone,

characterized by a methoxy group at the 6-position and a formyl group at the 2-position.[1] This

substitution pattern imparts specific chemical and physical properties that make it a valuable

intermediate in the synthesis of more complex molecules.[1]

Physicochemical Data
The fundamental physicochemical properties of 6-Methoxy-2-naphthaldehyde are

summarized in the table below, providing a quick reference for experimental planning.
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Property Value Source

Molecular Formula C₁₂H₁₀O₂ [1][2][3]

Molecular Weight 186.21 g/mol [2][4]

Appearance
Yellow to beige-yellow

crystalline solid
[1][3]

Melting Point 81-84 °C [2][5]

Boiling Point 196 °C at 10 mmHg [2]

Solubility

Soluble in organic solvents

such as ethanol,

dichloromethane, chloroform,

and methanol. Limited

solubility in water.

[1][2]

CAS Number 3453-33-6 [1][2][3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 6-Methoxy-2-
naphthaldehyde. Key data from various spectroscopic techniques are presented below.

¹H NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not explicitly

available in search

results

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)
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Chemical Shift (δ) ppm Assignment

Data not explicitly available in search results but

spectra are referenced[3][6][7]

IR (Infrared) Spectroscopy

Wavenumber (cm⁻¹) Assignment

Specific peak data not available, but ATR-IR

spectra are referenced[3][8]

MS (Mass Spectrometry)

m/z Assignment

Specific fragmentation data not available, but

mass is confirmed by molecular weight[2][9]

Synthesis and Experimental Protocols
Several synthetic routes to 6-Methoxy-2-naphthaldehyde have been reported. A common and

effective method involves the formylation of 2-bromo-6-methoxynaphthalene.

Synthesis of 6-Methoxy-2-naphthaldehyde from 2-
Bromo-6-methoxynaphthalene
This procedure involves a lithium-halogen exchange followed by quenching with an

electrophilic formylating agent.

Experimental Protocol:

Reaction Setup: A solution of 2-bromo-6-methoxynaphthalene (0.5 g, 2.11 mmol) in

anhydrous tetrahydrofuran (THF, 10 mL) is prepared in a flame-dried, three-necked flask

under an inert atmosphere (e.g., nitrogen or argon) and cooled to -78 °C in a dry ice/acetone

bath.[10]
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Lithiation: To the cooled solution, n-butyllithium (1.69 mL of a 2.5 M solution in hexanes, 4.22

mmol) is added dropwise. The resulting mixture is stirred at -78 °C for 45 minutes.[10]

Formylation: N,N-dimethylformamide (DMF, 0.31 g, 4.22 mmol) is then added to the reaction

mixture, and stirring is continued for an additional 15 minutes at -78 °C.[10]

Quenching and Work-up: The reaction is quenched by the addition of a saturated aqueous

solution of ammonium chloride (NH₄Cl, 10 mL).[10] The mixture is allowed to warm to room

temperature, and the aqueous layer is extracted with ethyl acetate (3 x 10 mL).[10]

Purification: The combined organic layers are dried over anhydrous magnesium sulfate

(MgSO₄), filtered, and concentrated under reduced pressure.[10] The resulting crude product

is purified by column chromatography on silica gel (eluent: ether/hexanes, 15:85) to afford 6-
Methoxy-2-naphthaldehyde as an off-white solid (yield: 88%).[10]

Below is a DOT script representation of the synthesis workflow.
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Synthesis Workflow of 6-Methoxy-2-naphthaldehyde

2-Bromo-6-methoxynaphthalene in THF at -78 °C

Add n-Butyllithium

Stir for 45 min at -78 °C

Add N,N-Dimethylformamide (DMF)

Stir for 15 min at -78 °C

Quench with saturated aq. NH4Cl

Aqueous Work-up (Extraction with Ethyl Acetate)

Drying and Concentration

Purification by Column Chromatography

6-Methoxy-2-naphthaldehyde
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Caption: Synthesis Workflow of 6-Methoxy-2-naphthaldehyde.
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Reactivity and Applications in Drug Development
The aldehyde and methoxy functional groups, along with the naphthalene core, provide 6-
Methoxy-2-naphthaldehyde with a versatile reactivity profile, making it a key building block in

organic synthesis.[1]

Key Reactions
Condensation Reactions: The aldehyde group readily undergoes condensation reactions

with various nucleophiles. For example, it is a precursor in the synthesis of 4-(6-methoxy-2-

naphthyl)but-3-en-2-one.

Electrophilic Aromatic Substitution: The electron-donating methoxy group activates the

naphthalene ring towards electrophilic substitution, although the position of substitution is

directed by both existing groups.[1]

Role in Drug Development
6-Methoxy-2-naphthaldehyde is a crucial intermediate in the synthesis of the non-steroidal

anti-inflammatory drug (NSAID) Nabumetone.[11] Nabumetone itself is a pro-drug that is

converted in the body to its active metabolite, 6-methoxy-2-naphthylacetic acid.

Furthermore, 6-Methoxy-2-naphthaldehyde serves as a diagnostic reagent in studies

involving aldehyde dehydrogenase (ALDH) enzymes.[2][7] ALDHs are a family of enzymes

responsible for the oxidation of aldehydes, and their activity is implicated in various

physiological and pathological processes, including cancer cell resistance.

While 6-Methoxy-2-naphthaldehyde itself is not a direct modulator of a specific signaling

pathway, its use in ALDH research connects it to pathways regulated by this enzyme family. For

instance, ALDH2-mediated aldehyde metabolism has been shown to promote tumor immune

evasion by activating the NOD/NF-κB/VISTA signaling axis.[12] Downregulation of ALDH2 has

been linked to melanoma progression and resistance to targeted therapies through the

MAPK/ERK pathway.

The following diagram illustrates a simplified representation of the ALDH2-mediated signaling

pathway in the context of tumor immune evasion.
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ALDH2-Mediated Tumor Immune Evasion Pathway
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Caption: ALDH2-Mediated Tumor Immune Evasion Pathway.
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Safety and Handling
6-Methoxy-2-naphthaldehyde is classified as an irritant, causing skin and serious eye

irritation, and may cause respiratory irritation.[9]

Handling: Use in a well-ventilated area, and wear appropriate personal protective equipment

(PPE), including gloves, safety goggles, and a lab coat.[13][14] Avoid breathing dust.

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[2][13]

Incompatibilities: Incompatible with strong oxidizing agents and strong acids.[13]

This guide provides a foundational understanding of 6-Methoxy-2-naphthaldehyde for its

application in research and development. For more detailed information, consulting the primary

literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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